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Compound of Interest

Compound Name: 3,4,5-Trimethylheptane

Cat. No.: B1607198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the industrial sources, suppliers, and key

technical data for 3,4,5-trimethylheptane. The information is intended for professionals in

research, development, and manufacturing who require this branched alkane for their

applications.

Introduction to 3,4,5-Trimethylheptane
3,4,5-Trimethylheptane is a saturated, branched-chain alkane with the molecular formula

C₁₀H₂₂. It is a colorless liquid at room temperature and is characterized by its intricate

structure, which includes three chiral centers, leading to the possibility of multiple

stereoisomers. This compound is of interest in various fields, including its use as a reference

compound in gas chromatography and mass spectrometry, as a component in specialty fuels,

and potentially as a solvent for hydrophobic drugs in pharmaceutical formulations.[1] Its well-

defined structure and physical properties make it a valuable molecule for research and

industrial applications.

Industrial Scale Suppliers
Identifying reliable industrial-scale suppliers is crucial for the seamless transition from research

and development to commercial production. The following companies have been identified as

potential suppliers of 3,4,5-trimethylheptane, with indications of bulk or custom synthesis

capabilities.
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Supplier Profile
Stated Capabilities for
3,4,5-Trimethylheptane

Finetech Industry Limited

A company specializing in the

development, manufacturing,

and marketing of fine organic

compounds and intermediates

for the chemical and

pharmaceutical industries.

Offers 3,4,5-trimethylheptane

and explicitly states that

"Custom synthesis and bulk

quantities [are] available".

SynQuest Laboratories, Inc.

A provider of fluorinated

organic and inorganic

chemicals, offering a wide

range of building blocks and

reagents.

Lists 3,4,5-trimethylheptane in

their catalog and offers

services to "accelerate your

research from concept to pilot-

scale production", indicating

scale-up capabilities.

American Custom Chemicals

Corporation

A life sciences company that

manufactures and supplies

active pharmaceutical

ingredients, intermediates, and

other chemicals for research

and development.

Lists 3,4,5-trimethylheptane

and has a broad catalog of

chemicals, suggesting a

capacity for producing a range

of compounds.

Quantitative Data
A summary of the key physical and chemical properties of 3,4,5-trimethylheptane is provided

below. This data has been aggregated from various chemical databases and supplier

information.

Table 1: Physical and Chemical Properties of 3,4,5-Trimethylheptane
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Property Value Source

CAS Number 20278-89-1 [2][3]

Molecular Formula C₁₀H₂₂ [2][3]

Molecular Weight 142.28 g/mol [2]

Appearance Colorless liquid [3]

Boiling Point 162.2 °C at 760 mmHg [2]

Melting Point -53.99 °C [2]

Density 0.73 g/cm³ [2]

Refractive Index 1.4206 [2]

Flash Point 44.1 °C [2]

Vapor Pressure 2.86 mmHg at 25°C [2]

Table 2: Supplier Specifications for 3,4,5-Trimethylheptane

Supplier Purity Available Quantities

SynQuest Laboratories Typically ≥97% (lot specific)
Gram to multi-gram scale, with

inquiries for bulk quantities.

American Custom Chemicals

Corp.
95.00%

Gram scale listed, with

potential for larger quantities

upon inquiry.[2]

Finetech Industry Limited Inquire for specifications Lab scale to bulk quantities.

Experimental Protocols: Synthesis of 3,4,5-
Trimethylheptane
While a detailed, peer-reviewed synthesis protocol for 3,4,5-trimethylheptane is not readily

available in the public domain, a plausible synthetic route can be constructed based on

information from chemical suppliers and general organic chemistry principles. The following is a
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hypothetical, yet detailed, experimental protocol based on a suggested pathway involving a

Grignard reaction followed by dehydration and hydrogenation.

4.1. Overall Synthetic Scheme

The proposed synthesis is a multi-step process starting from 3,4-dimethyl-4-chlorohexane-2-

one.

Step 1: Grignard Reaction

Step 2: Dehydration

Step 3: Hydrogenation

3,4-dimethyl-4-chlorohexane-2-one

Intermediate Alcohol

1. Reaction

Ethylmagnesium bromide

2. Quench

Intermediate Alkene Mixture

Heat with Acid Catalyst

3,4,5-Trimethylheptane

H2, Pt/C

Click to download full resolution via product page

Proposed synthetic pathway for 3,4,5-trimethylheptane.

4.2. Step 1: Grignard Reaction of 3,4-dimethyl-4-chlorohexane-2-one with Ethylmagnesium

Bromide
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This step involves the nucleophilic addition of an ethyl group to the ketone functionality of the

starting material.

Materials:

3,4-dimethyl-4-chlorohexane-2-one

Ethylmagnesium bromide (solution in diethyl ether or THF)

Anhydrous diethyl ether or THF

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a

condenser, and a nitrogen inlet, place a solution of 3,4-dimethyl-4-chlorohexane-2-one in

anhydrous diethyl ether.

Cool the flask in an ice bath.

Slowly add the ethylmagnesium bromide solution from the dropping funnel to the stirred

solution of the chloroketone.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2 hours.

Cool the reaction mixture again in an ice bath and slowly quench the reaction by the

dropwise addition of saturated aqueous ammonium chloride solution.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude intermediate alcohol.

4.3. Step 2: Dehydration of the Intermediate Alcohol
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The crude alcohol from the previous step is heated in the presence of a catalyst to form a

mixture of trimethylheptene isomers.

Materials:

Crude intermediate alcohol

Chromium oxide-aluminum oxide catalyst (or a strong acid catalyst like sulfuric acid)

Procedure:

The crude intermediate alcohol is passed over a heated bed of chromium oxide-aluminum

oxide catalyst at approximately 250 °C.

Alternatively, the crude alcohol can be heated in the presence of a catalytic amount of a

strong acid (e.g., sulfuric acid) with distillation of the resulting alkene mixture.

The collected distillate, containing a mixture of trimethylheptene isomers, is washed with

water and a dilute sodium bicarbonate solution, then dried.

4.4. Step 3: Hydrogenation of the Trimethylheptene Mixture

The mixture of alkenes is reduced to the final saturated alkane.[1][4]

Materials:

Trimethylheptene mixture

Platinum on carbon (Pt/C) catalyst (or Platinum(IV) oxide, PtO₂)

Ethanol or ethyl acetate (solvent)

Hydrogen gas

Procedure:

Dissolve the trimethylheptene mixture in a suitable solvent such as ethanol in a

hydrogenation vessel.
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Add a catalytic amount of Pt/C to the solution.

Pressurize the vessel with hydrogen gas (typically 1-4 atm).

Stir the reaction mixture vigorously at elevated temperature (e.g., 170 °C, as suggested by

one source) until hydrogen uptake ceases.[2]

Cool the reaction mixture, carefully vent the excess hydrogen, and filter the mixture

through a pad of Celite to remove the catalyst.

Remove the solvent under reduced pressure. The resulting crude product can be purified

by fractional distillation to yield 3,4,5-trimethylheptane.

Visualizations
5.1. Experimental Workflow

The following diagram illustrates the key stages of the proposed synthesis and purification

process.

Synthesis Purification

Starting Materials Grignard Reaction Dehydration Hydrogenation Crude Product Catalyst Filtration Fractional Distillation 3,4,5-Trimethylheptane

Click to download full resolution via product page

Experimental workflow for the synthesis of 3,4,5-trimethylheptane.

5.2. Logical Relationship of Synthesis Steps

This diagram shows the logical progression and dependencies of the reaction stages.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1607198?utm_src=pdf-body
https://www.benchchem.com/product/b1607198?utm_src=pdf-body-img
https://www.benchchem.com/product/b1607198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Ethylmagnesium
Bromide Solution

React with 3,4-dimethyl-4-
chlorohexane-2-one

Acidic Workup/
Quench

Isolate Intermediate
Alcohol

Dehydrate Alcohol
to Alkene Mixture

Catalytic Hydrogenation
of Alkene Mixture

Purify by
Distillation

Final Product:
3,4,5-Trimethylheptane

Click to download full resolution via product page

Logical flow of the synthesis of 3,4,5-trimethylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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